Cas no 1000513-69-8 (2-Methyl-5-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-Methyl-5-(trifluoromethyl)phenylacetonitrile
• CAS No: 1000513-69-8
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• MDL: MFCD09832285
• CID: 3165589
• PubChem ID: 46737518
• Update Time: 2025-06-07

2-Methyl-5-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)phenylacetonitrile
• Benzeneacetonitrile, 2-methyl-5-(trifluoromethyl)-
• SCHEMBL14986220
• 1000513-69-8
• MFCD09832285
• 2-[2-methyl-5-(trifluoromethyl)phenyl]acetonitrile
• NRPRLJRWRDKPDB-UHFFFAOYSA-N
• AKOS006280998
• JS-4578
• 2-(2-Methyl-5-(trifluoromethyl)phenyl)acetonitrile
• CS-0439572

• MDL： MFCD09832285
• Inchi： 1S/C10H8F3N/c1-7-2-3-9(10(11,12)13)6-8(7)4-5-14/h2-3,6H,4H2,1H3
• InChI Key： NRPRLJRWRDKPDB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(CC#N)C=1)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Methyl-5-(trifluoromethyl)phenylacetonitrile

Introduction to 2-Methyl-5-(trifluoromethyl)phenylacetonitrile (CAS No. 1000513-69-8)

2-Methyl-5-(trifluoromethyl)phenylacetonitrile, with the chemical formula C₉H₇F₃N, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1000513-69-8, is a derivative of benzene featuring a nitrile group and a trifluoromethyl substituent, making it a valuable intermediate in synthetic chemistry. Its unique structural properties contribute to its utility in developing novel bioactive molecules.

The significance of 2-Methyl-5-(trifluoromethyl)phenylacetonitrile lies in its role as a building block for more complex molecules. The presence of both the nitrile group and the trifluoromethyl moiety imparts distinct electronic and steric properties, which are highly sought after in medicinal chemistry. These features enable the compound to participate in various chemical reactions, including nucleophilic addition and condensation reactions, facilitating the synthesis of heterocyclic compounds and other pharmacologically relevant structures.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. This has led to its widespread incorporation into active pharmaceutical ingredients (APIs) and agrochemicals. The 2-Methyl-5-(trifluoromethyl)phenylacetonitrile serves as a precursor for synthesizing such fluorinated derivatives, making it an indispensable tool in modern chemical synthesis.

The compound's application extends beyond pharmaceuticals into the realm of material science. Fluorinated aromatic compounds are often employed in the development of advanced materials with tailored electronic properties. For instance, they can be used to create organic semiconductors or liquid crystals that exhibit specific optical and electrical characteristics. The nitrile group in 2-Methyl-5-(trifluoromethyl)phenylacetonitrile also provides a handle for further functionalization, allowing chemists to design molecules with precise structural motifs.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-Methyl-5-(trifluoromethyl)phenylacetonitrile. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of biaryl systems containing fluorine atoms. These reactions often utilize aryl halides or triflates as starting materials, but the availability of nitriles like 2-Methyl-5-(trifluoromethyl)phenylacetonitrile offers an alternative route for accessing complex scaffolds. This flexibility is particularly valuable in drug discovery pipelines where rapid access to diverse molecular libraries is crucial.

The compound's reactivity also makes it a candidate for exploring new synthetic pathways. For example, palladium-catalyzed coupling reactions can be employed to introduce various substituents at different positions on the aromatic ring. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and target engagement. Moreover, the ability to selectively functionalize specific positions on the benzene core allows for the generation of enantiomerically pure compounds, which are often required for therapeutic applications.

In academic research, 2-Methyl-5-(trifluoromethyl)phenylacetonitrile has been utilized in studies aimed at understanding the impact of fluorine substitution on molecular interactions. Computational chemistry approaches, including density functional theory (DFT) calculations, have been employed to model how these modifications influence binding affinities and metabolic stability. Such studies provide critical insights into structure-activity relationships (SAR), guiding the design of next-generation compounds with improved efficacy and reduced toxicity.

The agrochemical industry has also benefited from the use of 2-Methyl-5-(trifluoromethyl)phenylacetonitrile as a key intermediate. Fluorinated pesticides and herbicides often exhibit enhanced persistence and potency due to the presence of fluorine atoms. By incorporating this compound into synthetic routes, chemists can develop novel agrochemicals that offer better protection against pests while minimizing environmental impact. This aligns with global efforts to create sustainable agricultural practices that rely on innovative chemical solutions.

Looking ahead, the demand for specialized intermediates like 2-Methyl-5-(trifluoromethyl)phenylacetonitrile is expected to grow as research continues to uncover new applications for fluorinated compounds. Advances in green chemistry principles may also drive innovation in synthetic methodologies, leading to more efficient and environmentally friendly processes for producing these valuable chemicals. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into commercially viable products that meet societal needs.

In conclusion,2-Methyl-5-(trifluoromethyl)phenylacetonitrile (CAS No. 1000513-69-8) represents a versatile and important compound in modern chemical synthesis. Its unique structural features make it a valuable precursor for developing pharmaceuticals, agrochemicals, and advanced materials. As research progresses，this compound will continue to play a pivotal role in driving innovation across multiple scientific disciplines.